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Compound of Interest

Compound Name: E7090 succinate

Cat. No.: B3324503

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

E7090, also known as tasurgratinib, is a potent and selective orally available inhibitor of
Fibroblast Growth Factor Receptors (FGFR) 1, 2, and 3.[1] As a critical tool in cancer research
and drug development, the accurate and consistent preparation of E7090 succinate stock
solutions is paramount for reliable experimental outcomes. This document provides a detailed
protocol for the preparation of a 10 mM stock solution of E7090 succinate in dimethyl sulfoxide
(DMSO0), along with essential data and handling instructions.

Chemical Properties

A summary of the key chemical properties of E7090 succinate is provided in the table below
for easy reference.
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Property Value

5-({2-[({4-[1-(2-Hydroxyethyl)piperidin-4-
) yllphenyl}carbonyl)amino]pyridin-4-yl}oxy)-6-(2-
Chemical Name
methoxyethoxy)-N-methyl-1H-indole-1-

carboxamide succinate

Molecular Weight 705.765 g/mol
CAS Number 1879965-80-6
Solubility in DMSO 10 mM[1]
Appearance Solid powder

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of
E7090 succinate in DMSO.

Materials

o E7090 succinate powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, nuclease-free microcentrifuge tubes

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile, nuclease-free pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

» Preparation: Before starting, ensure the work area is clean and sterile. It is recommended to
perform this procedure in a laminar flow hood or a designated clean bench. Allow the E7090
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succinate vial to equilibrate to room temperature before opening to prevent condensation.

o Weighing: Carefully weigh the desired amount of E7090 succinate powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you
would need 7.058 mg of E7090 succinate (see calculation below).

e Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the E7090
succinate powder.

o To calculate the required volume of DMSO, use the following formula: Volume (L) = (Mass
(g) / Molecular Weight ( g/mol)) / Molarity (mol/L)

o For 7.058 mg of E7090 succinate to make a 10 mM solution: Volume (L) = (0.007058 g /
705.765 g/mol ) / 0.010 mol/L =0.001 L =1 mL

o Mixing: Vortex the solution until the E7090 succinate is completely dissolved. Gentle
warming (up to 37°C) may be applied if necessary to aid dissolution. Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to
aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

[2]3]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term
storage (up to 2 weeks).

Storage and Stability

Proper storage is critical to maintain the integrity of the E7090 succinate stock solution.
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Storage Condition Duration
Powder 2 years at -20°C
In DMSO 2 weeks at 4°C

In DMSO 6 months at -80°C

Note: For use in cell culture experiments, the final concentration of DMSO should be kept low,
typically below 0.5%, to avoid cytotoxicity.[4][5] Always include a vehicle control (DMSO alone
at the same final concentration) in your experiments.

Experimental Workflow

The following diagram illustrates the workflow for preparing the E7090 succinate stock
solution.
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Caption: Workflow for E7090 succinate stock solution preparation.
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Signaling Pathway Context

E7090 is a selective inhibitor of the FGFR signaling pathway, which plays a crucial role in cell
proliferation, survival, and angiogenesis. The diagram below provides a simplified overview of
the FGFR signaling cascade that is targeted by E7090.
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Caption: Simplified FGFR signaling pathway inhibited by E7090.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparing a 10 mM Stock Solution of E7090 Succinate
in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3324503#preparing-e7090-succinate-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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